Cas no 1852709-57-9 (3-{[(2-Bromo-5-chlorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione)

• Product Name: 3-{[(2-Bromo-5-chlorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione
• CAS No: 1852709-57-9
• MF: C₁₀H₁₁BrClNO₂S
• MW: 324.621839761734
• CID: 6546771
• PubChem ID: 165457803
• Update Time: 2025-06-08

3-{[(2-Bromo-5-chlorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-{[(2-bromo-5-chlorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione
• 1852709-57-9
• EN300-738705
• 3-{[(2-Bromo-5-chlorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione

• Inchi： 1S/C10H11BrClNO2S/c11-10-2-1-8(12)3-7(10)4-13-9-5-16(14,15)6-9/h1-3,9,13H,4-6H2
• InChI Key： ORINDTCHPMRKIV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CNC1CS(C1)(=O)=O)Cl

Computed Properties

• Exact Mass: 322.93824g/mol
• Monoisotopic Mass: 322.93824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-{[(2-Bromo-5-chlorophenyl)methyl]amino}-1lambda6-thietane-1,1-dione

Introduction to 3-{[(2-Bromo-5-chlorophenyl)methyl]amino}-1λ⁶-thietane-1,1-dione (CAS No. 1852709-57-9)

3-{[(2-Bromo-5-chlorophenyl)methyl]amino}-1λ⁶-thietane-1,1-dione, with the CAS number 1852709-57-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thietanes, which are sulfur-containing heterocyclic compounds known for their unique chemical and biological properties. The presence of the bromine and chlorine substituents on the phenyl ring, along with the amino and dione functionalities, imparts this compound with a diverse range of potential applications in drug discovery and development.

The chemical structure of 3-{[(2-Bromo-5-chlorophenyl)methyl]amino}-1λ⁶-thietane-1,1-dione is characterized by a thietane ring, which is a four-membered ring containing one sulfur atom. The thietane ring is known for its high reactivity and stability, making it an attractive scaffold for the design of bioactive molecules. The substitution pattern on the phenyl ring, specifically the bromine and chlorine atoms, enhances the compound's lipophilicity and electronic properties, which are crucial for its biological activity.

In recent years, thietanes have been extensively studied for their potential therapeutic applications. For instance, thietanes have shown promise in the treatment of various diseases, including cancer, neurological disorders, and infectious diseases. The unique combination of functionalities in 3-{[(2-Bromo-5-chlorophenyl)methyl]amino}-1λ⁶-thietane-1,1-dione makes it a valuable candidate for further investigation in these areas.

CAS No. 1852709-57-9 has been synthesized using advanced organic synthesis techniques. The synthesis typically involves several steps, including the formation of the thietane ring and subsequent functionalization with the desired substituents. The synthetic route is designed to ensure high yields and purity, which are essential for pharmaceutical applications. The compound's stability under various conditions has also been evaluated to ensure its suitability for long-term storage and use in research settings.

The biological activity of 3-{[(2-Bromo-5-chlorophenyl)methyl]amino}-1λ⁶-thietane-1,1-dione has been extensively studied using in vitro and in vivo models. Preliminary studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. Specifically, it has demonstrated significant cytotoxic effects on breast cancer cells (MCF-7) and colon cancer cells (HCT-116). These findings suggest that CAS No. 1852709-57-9 may have potential as a lead compound for the development of novel anticancer agents.

In addition to its antiproliferative properties, 3-{[(2-Bromo-5-chlorophenyl)methyl]amino}-1λ⁶-thietane-1,1-dione has also shown promise in neuroprotective studies. Research has indicated that this compound can effectively protect neurons from oxidative stress-induced damage. This neuroprotective effect is attributed to its ability to modulate key signaling pathways involved in neuronal survival and function. These findings open up new avenues for exploring the therapeutic potential of this compound in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of CAS No. 1852709-57-9 have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication. Additionally, preliminary toxicity studies have indicated that 3-{[(2-Bromo-5-chlorophenyl)methyl]amino}-1λ⁶-thietane-1,1-dione is well-tolerated at therapeutic doses.

The potential applications of CAS No. 1852709-57-9 extend beyond cancer and neurodegenerative diseases. Recent research has explored its antimicrobial properties against both Gram-positive and Gram-negative bacteria. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity, making it a promising candidate for the development of new antibiotics to combat drug-resistant bacterial infections.

In conclusion, 3-{[(2-Bromo-5-chlorophenyl)methyl]amino}-1λ⁶-thietane-1,1-dione (CAS No. 1852709-57-9) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide deeper insights into its mechanisms of action and optimize its therapeutic potential for various diseases.